Cas no 90047-52-2 (1,2-Benzenedimethanol, 3-methoxy-)
90047-52-2 structure
Product Name:1,2-Benzenedimethanol, 3-methoxy-
CAS No:90047-52-2
MF:C9H12O3
MW:168.189783096313
CID:795540
PubChem ID:14892485
Update Time:2025-04-19
1,2-Benzenedimethanol, 3-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedimethanol, 3-methoxy-
- [2-(hydroxymethyl)-3-methoxyphenyl]methanol
- 3-methoxy-1,2-bis(hydroxymethyl)benzene
- (3-Methoxy-1,2-phenylene)dimethanol
- 3-methoxy-o-xylene-alpha,alpha'-diol
- WVZCTHYCDFIHAA-UHFFFAOYSA-N
- 90047-52-2
- 3-Methoxy-1,2-benzenedimethanol
- SCHEMBL1029593
- (2-hydroxymethyl-6-methoxy-phenyl)-methanol
- DTXSID10565039
-
- Inchi: 1S/C9H12O3/c1-12-9-4-2-3-7(5-10)8(9)6-11/h2-4,10-11H,5-6H2,1H3
- InChI Key: WVZCTHYCDFIHAA-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC(CO)=C1CO
Computed Properties
- Exact Mass: 168.078644241g/mol
- Monoisotopic Mass: 168.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 49.7Ų
1,2-Benzenedimethanol, 3-methoxy- Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
90047-52-2 (1,2-Benzenedimethanol, 3-methoxy-) Related Products
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